6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C15H14ClN3/c1-9-4-6-12(7-5-9)13-8-14-17-10(2)15(16)11(3)19(14)18-13/h4-8H,1-3H3
• InChI Key: ZNYHBCRQCNEKPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=C(C(=NC3=C2)C)Cl)C
• Molecular Formula: C15H14ClN3
• Molecular Weight: 271.74 g/mol

Description

6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or proteins involved in disease processes. Further research is needed to elucidate the exact mechanism of action.
Biochemical and Physiological Effects
Studies have shown that 6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine has various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and antioxidant properties. In addition, it has been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine in lab experiments is its relatively simple synthesis method. In addition, it has demonstrated potential applications in various scientific fields. However, one limitation is its limited solubility in common solvents, which may affect its use in certain experiments.

Future Directions

There are several future directions for the study of 6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine. In medicinal chemistry, further studies are needed to fully elucidate its mechanism of action and assess its potential as a drug candidate. In materials science, its potential use in the development of organic electronic devices and sensors should be further explored. In addition, further studies are needed to assess its potential as a building block for the synthesis of other compounds.

Synthesis Methods

The synthesis of 6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine can be achieved through a multi-step process. The initial step involves the synthesis of 2-amino-4-chloro-5,7-dimethylpyrazolo[1,5-a]pyrimidine, which is then reacted with 4-methylbenzaldehyde to form the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

6-chloro-5,7-dimethyl-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine has been studied for its potential applications in various scientific fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer and other diseases. In materials science, it has been explored for its potential use in the development of organic electronic devices and sensors. In addition, it has been studied for its potential use as a building block for the synthesis of other compounds.